Cas no 1038-28-4 (13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol)

13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol is a steroidal compound characterized by its unique structural modifications, including a 13-ethyl substitution and a 3-methoxy group on a gonane backbone. These alterations enhance its stability and potential reactivity, making it a valuable intermediate in synthetic organic chemistry and pharmaceutical research. The 17β-hydroxy group further contributes to its utility in steroid derivatization. Its conjugated diene system (Δ2,5(10)) offers opportunities for selective functionalization, while the methoxy group provides steric and electronic modulation. This compound is particularly relevant in the development of hormonally active agents or as a precursor for more complex steroidal frameworks. Its well-defined structure ensures reproducibility in research applications.

13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol structure

1038-28-4 structure

Product Name:13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol

CAS No:1038-28-4

MF:C₂₀H₃₀O₂

MW:302.451006412506

CID:171809

Update Time:2025-10-12

13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol Chemical and Physical Properties

Names and Identifiers

- dl-3-methoxy-13β-ethylgona-2,5(10)-dien-17β-ol
- Levonorgestrel Impurity Q
- (1)-13-Ethyl-3-methoxygona-2,5(10)-dien-17beta-ol
- 13-ethyl-3-methoxy-4,6,7,8,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol (non-preferred name)
- (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenant
- 13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol
- Inchi： 1S/C20H30O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,16-19,21H,3-4,6-12H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1
- InChI Key： DKGAZBPXLWEBPI-SLHNCBLASA-N
- SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4CC(=CCC=4[C@H]3CC[C@@]21CC)OC

Computed Properties

Exact Mass: 302.2247
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 518
XLogP3: 3.7
Topological Polar Surface Area: 29.5

Experimental Properties

PSA: 29.46

13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E926662-2.5mg	13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol	1038-28-4	2.5mg	$ 253.00	2023-04-15
TRC	E926662-10mg	13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol	1038-28-4	10mg	$ 896.00	2023-04-15
TRC	E926662-25mg	13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol	1038-28-4	25mg	$ 1918.00	2023-04-15